Cas no 7486-91-1 (3,3-dimethylazetidin-2-one)
3,3-dimethylazetidin-2-one structure
Product Name:3,3-dimethylazetidin-2-one
CAS No:7486-91-1
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD19159821
CID:1770720
PubChem ID:544629
Update Time:2025-04-21
3,3-dimethylazetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Azetidinone, 3,3-dimethyl-
- 3,3-dimethylazetidin-2-one
- 3,3-Dimethylazetidinone
- PS-15448
- DTXSID70337774
- SB12311
- D72852
- Z425427928
- 3,3-dimethyl-azetidin-2-one
- 3,3-Dimethyl-2-azetidinone
- 7486-91-1
- EN300-41995
- AKOS006220758
- Pivalolactam
- CS-0046668
-
- MDL: MFCD19159821
- Inchi: 1S/C5H9NO/c1-5(2)3-6-4(5)7/h3H2,1-2H3,(H,6,7)
- InChI Key: DCAKVVTXKWWUGN-UHFFFAOYSA-N
- SMILES: O=C1C(C)(C)CN1
Computed Properties
- Exact Mass: 99.06847
- Monoisotopic Mass: 99.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
3,3-dimethylazetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM543237-100mg |
3,3-Dimethylazetidin-2-one |
7486-91-1 | 95%+ | 100mg |
$600 | 2023-02-01 | |
| Chemenu | CM543237-250mg |
3,3-Dimethylazetidin-2-one |
7486-91-1 | 95%+ | 250mg |
$738 | 2023-02-01 | |
| Chemenu | CM543237-1g |
3,3-Dimethylazetidin-2-one |
7486-91-1 | 95%+ | 1g |
$1692 | 2023-02-01 | |
| eNovation Chemicals LLC | D585341-1g |
3,3-dimethylazetidin-2-one |
7486-91-1 | 95% | 1g |
$1080 | 2024-08-03 | |
| Enamine | EN300-41995-0.05g |
3,3-dimethylazetidin-2-one |
7486-91-1 | 95% | 0.05g |
$239.0 | 2023-02-10 | |
| Enamine | EN300-41995-0.1g |
3,3-dimethylazetidin-2-one |
7486-91-1 | 95% | 0.1g |
$356.0 | 2023-02-10 | |
| Enamine | EN300-41995-0.25g |
3,3-dimethylazetidin-2-one |
7486-91-1 | 95% | 0.25g |
$508.0 | 2023-02-10 | |
| Enamine | EN300-41995-0.5g |
3,3-dimethylazetidin-2-one |
7486-91-1 | 95% | 0.5g |
$800.0 | 2023-02-10 | |
| Enamine | EN300-41995-1.0g |
3,3-dimethylazetidin-2-one |
7486-91-1 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-41995-2.5g |
3,3-dimethylazetidin-2-one |
7486-91-1 | 95% | 2.5g |
$2155.0 | 2023-02-10 |
3,3-dimethylazetidin-2-one Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
7486-91-1 (3,3-dimethylazetidin-2-one) Related Products
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- 192998-85-9(2-Azetidinone,1-(2,2-dimethyl-1-oxopropyl)-3,3-dimethyl-)
- 1250599-62-2(3-Amino-N-ethyl-2,2-dimethylpropanamide)
- 864350-86-7(N-methylazetidine-3-carboxamide)
- 85101-18-4
- 1075748-20-7(2,2-dimethyl-N-(3-oxopropyl)propionamide)
- 6830-83-7(N-methyltrimethylacetamide)
- 182628-04-2(2-Azetidinone, 3,3-dimethyl-1-(2-methylpropyl)-)
- 58521-61-2(3-methylazetidin-2-one)
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